Cas no 1823269-76-6 (Tert-Butyl (3,6-dibromopyridin-2-yl)carbamate)

• Product Name: Tert-Butyl (3,6-dibromopyridin-2-yl)carbamate
• CAS No: 1823269-76-6
• MF: C₁₀H₁₂Br₂N₂O₂
• MW: 352.022480964661
• CID: 4827887
• Update Time: 2025-06-11

Tert-Butyl (3,6-dibromopyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3,6-dibromopyridin-2-yl)carbamate
• Tert-Butyl (3,6-dibromopyridin-2-yl)carbamate

• Inchi： 1S/C10H12Br2N2O2/c1-10(2,3)16-9(15)14-8-6(11)4-5-7(12)13-8/h4-5H,1-3H3,(H,13,14,15)
• InChI Key： SRHFNGNRVBZUPG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(N=C1NC(=O)OC(C)(C)C)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 3.5
• Topological Polar Surface Area: 51.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on Tert-Butyl (3,6-dibromopyridin-2-yl)carbamate

Recent Advances in the Application of Tert-Butyl (3,6-dibromopyridin-2-yl)carbamate (CAS: 1823269-76-6) in Chemical Biology and Pharmaceutical Research

Tert-Butyl (3,6-dibromopyridin-2-yl)carbamate (CAS: 1823269-76-6) has emerged as a key intermediate in the synthesis of bioactive molecules and pharmaceutical compounds. Recent studies highlight its utility in the development of kinase inhibitors, proteolysis-targeting chimeras (PROTACs), and other small-molecule therapeutics. This compound's unique structural features, including the dibromopyridine core and carbamate protection, make it a versatile building block for medicinal chemistry applications. The following sections summarize the latest research findings and applications of this compound in drug discovery and chemical biology.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Tert-Butyl (3,6-dibromopyridin-2-yl)carbamate as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers at Pfizer utilized this intermediate to develop a series of potent and selective BTK inhibitors with improved pharmacokinetic properties. The dibromopyridine moiety allowed for efficient cross-coupling reactions, enabling rapid diversification of the molecular scaffold. The resulting compounds showed promising activity in preclinical models of autoimmune diseases and B-cell malignancies.

In the field of targeted protein degradation, a recent Nature Chemical Biology publication (2024) reported the application of this compound in PROTAC design. Scientists at Yale University employed Tert-Butyl (3,6-dibromopyridin-2-yl)carbamate as a key linker component connecting E3 ligase ligands to target protein binders. The compound's rigidity and appropriate length were found to be crucial for maintaining the optimal spatial arrangement required for effective protein degradation. This work has opened new avenues for developing PROTACs against challenging drug targets.

From a synthetic chemistry perspective, several recent publications have explored novel methodologies for functionalizing Tert-Butyl (3,6-dibromopyridin-2-yl)carbamate. A 2023 ACS Catalysis paper described a palladium-catalyzed C-H activation strategy that enables direct modification of the pyridine ring without requiring prior bromine substitution. This advancement significantly streamlines the synthetic routes to complex molecules derived from this intermediate. Additionally, researchers have developed more sustainable protocols for its synthesis, including flow chemistry approaches that reduce solvent waste and improve yields.

The safety and handling considerations for Tert-Butyl (3,6-dibromopyridin-2-yl)carbamate have also been the subject of recent investigations. A 2024 study in Chemical Research in Toxicology examined its metabolic stability and potential toxicity pathways. While the compound itself shows relatively low acute toxicity, its metabolites and degradation products require careful evaluation in pharmaceutical development processes. These findings have important implications for process chemistry and scale-up activities in drug manufacturing.

Looking forward, the unique properties of Tert-Butyl (3,6-dibromopyridin-2-yl)carbamate position it as a valuable tool for addressing current challenges in drug discovery. Its applications in covalent inhibitor design, fragment-based drug discovery, and the development of chemical probes continue to expand. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this compound is likely to play an increasingly important role in the development of next-generation therapeutics for oncology, inflammation, and central nervous system disorders.